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Compound of Interest

Compound Name: Scandium hydroxide

Cat. No.: B097413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of scandium
hydroxide, Sc(OH)₃. It is designed to be a core resource for professionals in research,

scientific, and drug development fields who require a deep understanding of the chemical

properties of this compound. This document synthesizes available quantitative data, outlines

detailed experimental protocols for solubility determination, and presents visual representations

of key chemical pathways and workflows.

Quantitative Solubility Data
The solubility of scandium hydroxide in water is a critical parameter for its handling,

application, and process development. The following tables summarize the key quantitative

data available for Sc(OH)₃.

Table 1: Solubility of Scandium Hydroxide in Water at 25°C
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Parameter Value Unit Notes

Molar Solubility 0.0279[1] mol/L
In freshly prepared

solution.

Mass Solubility 0.268[1] g/100 mL
Calculated from molar

solubility.

pH of Saturated

Solution
7.85[1] -

Indicates a slightly

alkaline solution.

Aged Molar Solubility 0.0008[1] mol/L
After conversion to

ScO(OH).[1]

Table 2: Solubility Product Constant (Ksp) of Scandium Hydroxide at 25°C

Ksp Value Source

2.22 x 10⁻³¹ Multiple Sources[1]

8.0 x 10⁻³¹ Alternative Value

Table 3: Solubility of Scandium Hydroxide in Alkaline Solution

NaOH Concentration (mol/L) Sc(OH)₃ Solubility (g/L)

11.7 5.0

Note: Scandium hydroxide exhibits amphoteric behavior, dissolving in both acidic and basic

solutions.

Experimental Protocols for Solubility Determination
Accurate determination of the solubility of scandium hydroxide is essential for many research

and development applications. The following are detailed methodologies for key experiments,

adapted from established protocols for metal hydroxides.
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Determination of Molar Solubility and Ksp by Acid-Base
Titration
This method relies on the titration of a saturated scandium hydroxide solution with a

standardized acid to determine the hydroxide ion concentration.

Materials:

Scandium hydroxide, solid

Deionized water

Standardized hydrochloric acid (HCl) solution (e.g., 0.01 M)

Phenolphthalein indicator

Burette, pipette, conical flasks, beakers

Magnetic stirrer and stir bar

Filtration apparatus (funnel, filter paper)

Procedure:

Preparation of a Saturated Solution:

Add an excess of solid scandium hydroxide to a beaker containing deionized water.

Stir the mixture vigorously with a magnetic stirrer for a prolonged period (e.g., 24 hours) to

ensure equilibrium is reached. The presence of undissolved solid is necessary to confirm

saturation.

Allow the solution to settle.

Filtration:

Carefully filter the supernatant through a fine filter paper to remove all undissolved

Sc(OH)₃ particles. The filtrate is the saturated solution.
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Titration:

Pipette a known volume (e.g., 25.00 mL) of the clear, saturated scandium hydroxide
solution into a conical flask.

Add a few drops of phenolphthalein indicator to the flask. The solution should turn faintly

pink.

Fill a burette with the standardized HCl solution and record the initial volume.

Titrate the scandium hydroxide solution with the HCl until the pink color just disappears.

Record the final volume of HCl.

Repeat the titration at least two more times to ensure consistent results.

Calculations:

Moles of HCl used:

Moles HCl = Molarity of HCl × Volume of HCl (in L)

Moles of OH⁻ in the sample:

From the balanced equation: Sc(OH)₃(aq) + 3HCl(aq) → ScCl₃(aq) + 3H₂O(l), the mole

ratio of Sc(OH)₃ to HCl is 1:3, and the mole ratio of OH⁻ to HCl is 1:1.

Moles OH⁻ = Moles HCl

Concentration of OH⁻ in the saturated solution:

[OH⁻] = Moles OH⁻ / Volume of Sc(OH)₃ solution (in L)

Concentration of Sc³⁺ in the saturated solution:

From the dissolution equilibrium: Sc(OH)₃(s) ⇌ Sc³⁺(aq) + 3OH⁻(aq)

[Sc³⁺] = [OH⁻] / 3

Molar Solubility (s) of Sc(OH)₃:
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s = [Sc³⁺]

Solubility Product Constant (Ksp):

Ksp = [Sc³⁺][OH⁻]³ = (s)(3s)³ = 27s⁴

Determination of Solubility by pH Measurement
This method offers a simpler, non-titrimetric approach to estimate the solubility product.

Materials:

Scandium hydroxide, solid

Deionized water

Calibrated pH meter and electrode

Beakers

Magnetic stirrer and stir bar

Procedure:

Preparation of a Saturated Solution:

Prepare a saturated solution of scandium hydroxide as described in the titration method.

pH Measurement:

Immerse the calibrated pH electrode into the clear, saturated solution.

Record the stable pH reading.

Calculations:

pOH of the solution:

pOH = 14.00 - pH
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Concentration of OH⁻:

[OH⁻] = 10⁻ᵖᴼᴴ

Concentration of Sc³⁺ and Molar Solubility (s):

[Sc³⁺] = s = [OH⁻] / 3

Solubility Product Constant (Ksp):

Ksp = [Sc³⁺][OH⁻]³ = (s)(3s)³ = 27s⁴

Gravimetric Determination of Solubility
This method involves precipitating scandium hydroxide from a solution, and then drying and

weighing the precipitate to determine its mass, from which solubility can be calculated.

Materials:

A known aqueous solution of a soluble scandium salt (e.g., ScCl₃)

A precipitating agent (e.g., NaOH or NH₄OH solution)

Deionized water

Beakers, graduated cylinders

Filtration apparatus (Gooch crucible, filter paper)

Drying oven

Analytical balance

Desiccator

Procedure:

Precipitation:
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To a known volume and concentration of a scandium salt solution, slowly add the

precipitating agent while stirring continuously until precipitation is complete.

Heat the solution gently to encourage the formation of larger, more easily filterable

particles.

Allow the precipitate to digest (stand in the mother liquor) for a period to promote particle

growth and reduce impurities.

Filtration and Washing:

Filter the precipitate through a pre-weighed Gooch crucible.

Wash the precipitate with deionized water to remove any soluble impurities. A common ion

solution (e.g., very dilute NaOH) can be used to minimize precipitate loss.

Drying and Weighing:

Dry the crucible and precipitate in a drying oven at a suitable temperature (e.g., 110°C)

until a constant weight is achieved.

Cool the crucible in a desiccator before weighing.

The mass of the scandium hydroxide is the final weight minus the initial weight of the

crucible.

Calculations:

Moles of Sc(OH)₃:

Moles Sc(OH)₃ = Mass of Sc(OH)₃ / Molar mass of Sc(OH)₃

Molar Solubility (s):

s = Moles Sc(OH)₃ / Initial volume of the scandium salt solution (in L)

Visualizations of Pathways and Workflows
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Dissolution Pathway of Scandium Hydroxide
Scandium hydroxide is an amphoteric compound, meaning it can react as both an acid and a

base, leading to its dissolution in both acidic and alkaline environments.

Acidic Conditions (pH < 4)

Neutral/Slightly Alkaline Conditions

Alkaline Conditions (pH > 11)

Sc(OH)₃(s) Sc³⁺(aq)Dissolution

Sc(OH)₃(s)

3H⁺(aq)

Sc(OH)₃(aq)

Slight Dissolution

Sc(OH)₂⁺(aq)

Sc(OH)₃(s) [Sc(OH)₆]³⁻(aq)Dissolution
3OH⁻(aq)

Click to download full resolution via product page

Caption: Amphoteric dissolution of Sc(OH)₃.

Experimental Workflow for Ksp Determination by
Titration
The following diagram illustrates the logical flow of the experimental procedure for determining

the solubility product constant (Ksp) of scandium hydroxide using the acid-base titration

method.
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Caption: Workflow for Ksp determination.

Logical Relationship of Scandium Species in Aqueous
Solution vs. pH
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This diagram, based on potential-pH diagrams, illustrates the predominant scandium species

present in an aqueous solution as a function of pH.

< 4 ~4 - 11 > 11 Sc³⁺(aq)
(Dominant)

Sc(OH)₃(s)
(Precipitate)

Increasing pH [Sc(OH)₆]³⁻(aq)
(Soluble Complex)

Increasing pH

Click to download full resolution via product page

Caption: Scandium species vs. solution pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Scandium(III) hydroxide - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Aqueous Solubility
of Scandium Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097413#solubility-of-scandium-hydroxide-in-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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